![molecular formula C12H17NO B5038905 2-(2,5-dimethylphenyl)-N-ethylacetamide](/img/structure/B5038905.png)
2-(2,5-dimethylphenyl)-N-ethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,5-dimethylphenyl)-N-ethylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, N-(2,5-dimethylphenyl)-2-ethylacetamide or simply as DMEA. DMEA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 193.28 g/mol.
Scientific Research Applications
DMEA has been extensively studied for its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, DMEA has been shown to exhibit anticonvulsant, antinociceptive, and anti-inflammatory activities. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease and epilepsy. In organic synthesis, DMEA has been used as a reagent for the preparation of various compounds such as amides, esters, and ketones. In materials science, DMEA has been used as a building block for the synthesis of various polymers and materials.
Mechanism of Action
The mechanism of action of DMEA is not fully understood, but it is believed to act on various molecular targets in the body. In the case of its anticonvulsant activity, DMEA has been shown to enhance the activity of GABA, an inhibitory neurotransmitter in the brain. It has also been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation of action potentials in neurons.
Biochemical and Physiological Effects:
DMEA has been shown to have various biochemical and physiological effects in the body. In animal studies, DMEA has been shown to reduce the severity and duration of seizures induced by various convulsant agents. It has also been shown to reduce inflammation and pain in various animal models. In addition, DMEA has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using DMEA in lab experiments is its ease of synthesis and availability. DMEA is also relatively stable and can be stored for extended periods without significant degradation. However, one of the limitations of using DMEA is its potential toxicity, which can vary depending on the dose and route of administration. Therefore, it is important to use appropriate safety precautions when handling DMEA.
Future Directions
There are several future directions for the research on DMEA. One area of interest is the development of new drug candidates based on the structure of DMEA for the treatment of various neurological disorders such as epilepsy and Alzheimer's disease. Another area of interest is the use of DMEA as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of DMEA and its potential side effects.
Conclusion:
In conclusion, DMEA is a chemical compound that has potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. The synthesis of DMEA is relatively easy, and it has been shown to exhibit various biochemical and physiological effects in animal models. However, further studies are needed to fully understand the mechanism of action of DMEA and its potential applications in medicine and materials science.
Synthesis Methods
The synthesis of DMEA involves the reaction between 2,5-dimethylphenylamine and ethyl acetate in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is obtained by recrystallization from a suitable solvent. The yield of DMEA is typically around 70-80%, and the purity can be determined by various analytical techniques such as NMR spectroscopy and HPLC.
properties
IUPAC Name |
2-(2,5-dimethylphenyl)-N-ethylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-4-13-12(14)8-11-7-9(2)5-6-10(11)3/h5-7H,4,8H2,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRHGZMGQYMFPEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CC1=C(C=CC(=C1)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-dimethylphenyl)-N-ethylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.